Cas no 2171589-23-2 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamido-3-methylbutanoic acid)
3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamido-3-methylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamido-3-methylbutanoic acid
- 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(methylsulfanyl)butanamido]-3-methylbutanoic acid
- 2171589-23-2
- EN300-1533237
-
- Inchi: 1S/C25H30N2O5S/c1-25(2,14-22(28)29)27-23(30)21(12-13-33-3)26-24(31)32-15-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,20-21H,12-15H2,1-3H3,(H,26,31)(H,27,30)(H,28,29)
- InChI Key: ZTNWFMWDFOVFAL-UHFFFAOYSA-N
- SMILES: S(C)CCC(C(NC(C)(C)CC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 470.18754324g/mol
- Monoisotopic Mass: 470.18754324g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 11
- Complexity: 678
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 130Ų
3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamido-3-methylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1533237-0.05g |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(methylsulfanyl)butanamido]-3-methylbutanoic acid |
2171589-23-2 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1533237-0.1g |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(methylsulfanyl)butanamido]-3-methylbutanoic acid |
2171589-23-2 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1533237-0.25g |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(methylsulfanyl)butanamido]-3-methylbutanoic acid |
2171589-23-2 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1533237-0.5g |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(methylsulfanyl)butanamido]-3-methylbutanoic acid |
2171589-23-2 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1533237-1.0g |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(methylsulfanyl)butanamido]-3-methylbutanoic acid |
2171589-23-2 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1533237-2.5g |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(methylsulfanyl)butanamido]-3-methylbutanoic acid |
2171589-23-2 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1533237-5.0g |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(methylsulfanyl)butanamido]-3-methylbutanoic acid |
2171589-23-2 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1533237-10.0g |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(methylsulfanyl)butanamido]-3-methylbutanoic acid |
2171589-23-2 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1533237-50mg |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(methylsulfanyl)butanamido]-3-methylbutanoic acid |
2171589-23-2 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1533237-100mg |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(methylsulfanyl)butanamido]-3-methylbutanoic acid |
2171589-23-2 | 100mg |
$2963.0 | 2023-09-26 |
3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamido-3-methylbutanoic acid Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamido-3-methylbutanoic acid
3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamido-3-methylbutanoic Acid (CAS No. 2171589-23-2): An In-depth Overview
3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamido-3-methylbutanoic acid (CAS No. 2171589-23-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, plays a crucial role in the synthesis of peptides and proteins, particularly in the context of drug development and therapeutic applications.
The Fmoc group, which stands for fluorenylmethoxycarbonyl, is a widely used protecting group in peptide synthesis. It is known for its stability under mild conditions and its ease of removal, making it an ideal choice for the sequential addition of amino acids in solid-phase peptide synthesis (SPPS). The methylsulfanyl group, on the other hand, imparts specific chemical and biological properties to the molecule, enhancing its reactivity and selectivity in various biochemical processes.
Recent studies have highlighted the potential of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamido-3-methylbutanoic acid in the development of novel therapeutics. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can effectively inhibit the activity of specific enzymes involved in cancer progression. The unique structure of the compound allows it to selectively bind to these enzymes, thereby disrupting their function and potentially leading to therapeutic benefits.
In another study, researchers at the University of California, San Francisco, explored the use of this compound in the synthesis of peptides with enhanced stability and bioavailability. The Fmoc protection strategy was found to significantly improve the efficiency of peptide coupling reactions, reducing side reactions and increasing overall yield. This finding has important implications for the large-scale production of therapeutic peptides and proteins.
The 4-(methylsulfanyl)butanamido moiety in this compound is particularly noteworthy for its role in modulating protein-protein interactions. Sulfur-containing groups are known to form strong hydrogen bonds and hydrophobic interactions, which are crucial for stabilizing protein structures and facilitating specific binding events. This property makes 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamido-3-methylbutanoic acid an attractive candidate for designing molecules that can interfere with disease-related protein interactions.
Furthermore, the 3-methylbutanoic acid component contributes to the overall hydrophobicity and solubility characteristics of the molecule. These properties are essential for ensuring that the compound can effectively penetrate cell membranes and reach its intended target within biological systems. The balance between hydrophobicity and solubility is a critical factor in optimizing the pharmacokinetic profile of potential drugs.
In terms of synthetic methods, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamido-3-methylbutanoic acid can be synthesized through a multi-step process involving several key reactions. The initial step typically involves the formation of the Fmoc-protected amino acid intermediate, followed by coupling with a suitable sulfide-containing reagent. Subsequent steps may include deprotection and further functionalization to achieve the desired final product.
The use of advanced analytical techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy has been instrumental in characterizing this compound and ensuring its purity and structural integrity. These techniques provide detailed insights into the molecular structure and help researchers optimize synthetic protocols and purification processes.
In conclusion, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamido-3-methylbutanoic acid (CAS No. 2171589-23-2) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and versatile applications make it a valuable tool for researchers working on peptide synthesis, enzyme inhibition, and drug development. As ongoing research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.
2171589-23-2 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamido-3-methylbutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)